3-chloro-N-(2-chlorobenzyl)propanamide

Specification

• CAS No.: 103038-66-0
• Molecular Formula: C10H11Cl2NO
• Molecular Weight: 232.1 g/mol
• IUPAC Name: 3-chloro-N-[(2-chlorophenyl)methyl]propanamide
• Standard InChI: InChI=1S/C10H11Cl2NO/c11-6-5-10(14)13-7-8-3-1-2-4-9(8)12/h1-4H,5-7H2,(H,13,14)
• Standard InChI Key: UDCPSNFIOXHTMT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CNC(=O)CCCl)Cl
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CCCl)Cl

Introduction

3-Chloro-N-(2-chlorobenzyl)propanamide is a chemical compound with the molecular formula C10H11Cl2NO and a molecular weight of approximately 232.10 g/mol. It is identified by the CAS number 103038-66-0. This compound belongs to the class of amides, specifically propanamides, and contains chlorinated benzyl and propyl groups, which contribute to its unique chemical properties.

Synthesis and Preparation

While specific synthesis methods for 3-chloro-N-(2-chlorobenzyl)propanamide are not detailed in the available literature, compounds of similar structure often involve reactions between chlorinated benzyl amines and chloroacetyl derivatives in the presence of a base. This general approach is common in the synthesis of amides and can be adapted for various chlorinated benzyl compounds.

Potential Applications

Although specific applications of 3-chloro-N-(2-chlorobenzyl)propanamide are not widely documented, compounds with similar structures are often explored in medicinal chemistry for their potential therapeutic effects. They can serve as building blocks for synthesizing more complex molecules with biological activity. Additionally, their chemical properties might make them suitable for incorporation into materials to enhance stability or mechanical strength.

Research Findings and Future Directions

Research on compounds like 3-chloro-N-(2-chlorobenzyl)propanamide is often focused on understanding their chemical and biological properties. Future studies could explore their potential as intermediates in pharmaceutical synthesis or their incorporation into polymers for enhanced material properties. The presence of chlorinated groups may offer opportunities for further chemical modification or interaction with biological targets.